Cas no 376633-24-8 (N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine)

• Product Name: N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine
• CAS No: 376633-24-8
• MF: C₁₂H₁₉N₆O₅P
• MW: 358.290222406387
• CID: 4777333
• Update Time: 2025-07-14

N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine Chemical and Physical Properties

Names and Identifiers

• N-[[[(1r)-2-(6-amino-9h-purin-9-yl)-1-methylethoxy]methyl]hydroxyphosphinyl]-d-alanine
• 2-[[1-(6-Aminopurin-9-yl)propan-2-yloxymethyl-hydroxyphosphoryl]amino]propanoic acid
• N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine

• Inchi： 1S/C12H19N6O5P/c1-7(23-6-24(21,22)17-8(2)12(19)20)3-18-5-16-9-10(13)14-4-15-11(9)18/h4-5,7-8H,3,6H2,1-2H3,(H,19,20)(H2,13,14,15)(H2,17,21,22)
• InChI Key： VNZDKODEBZWTMP-UHFFFAOYSA-N
• SMILES： P(COC(C)CN1C=NC2=C(N)N=CN=C12)(NC(C(=O)O)C)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 497
• XLogP3: -1.3
• Topological Polar Surface Area: 166

Additional information on N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine

Introduction to N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine (CAS No. 376633-24-8)

N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 376633-24-8, represents a unique molecular structure that combines various functional groups, making it a promising candidate for further research and development in drug discovery. The presence of a chiral center at the 1R configuration, alongside the incorporation of purine and phosphinyl moieties, suggests potential applications in the design of novel therapeutic agents.

The molecular structure of N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine is characterized by its complex arrangement of atoms and functional groups. The purine moiety, specifically 6-amino-9H-purin-9-yl, is a well-known component in many bioactive molecules, including nucleoside analogs that have been widely used in the treatment of viral infections and cancer. The phosphinyl group adds another layer of complexity, potentially influencing the compound's interactions with biological targets and its overall pharmacokinetic properties.

In recent years, there has been a growing interest in the development of chiral phosphorus-containing compounds due to their potential as catalysts and intermediates in organic synthesis. The specific configuration at the 1R position in this compound may play a crucial role in its biological activity, influencing how it binds to enzymes and other biomolecules. This aspect makes it an attractive subject for further investigation, particularly in the context of asymmetric synthesis and enantioselective catalysis.

The synthesis of N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The incorporation of the D-alanine backbone provides a scaffold that is familiar to many biologically active peptides and proteins. This structural feature could be leveraged to develop novel peptidomimetics or to enhance the bioavailability of existing therapeutic agents.

One of the most exciting aspects of this compound is its potential application in the field of medicinal chemistry. The combination of a purine moiety and a phosphinyl group creates a unique chemical entity that may exhibit properties not found in other known compounds. This uniqueness makes it an ideal candidate for exploring new therapeutic pathways, particularly in areas such as anti-inflammatory drugs, anticancer agents, and neuroprotective compounds.

Recent studies have begun to explore the pharmacological properties of similar phosphorus-containing compounds, revealing intriguing mechanisms of action. For instance, certain phosphonate derivatives have been shown to inhibit enzymes involved in cancer cell proliferation by interfering with key metabolic pathways. The structural features of N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine suggest that it may share some of these properties, making it a valuable tool for further pharmacological investigation.

The use of computational methods has also played a significant role in understanding the potential biological activity of this compound. Molecular modeling techniques can predict how N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine interacts with biological targets such as enzymes and receptors. These predictions can guide experimental efforts and help identify potential lead compounds for further development.

In conclusion, N-(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylhydroxyphosphinyl-D-alanine (CAS No. 376633-24-8) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, combining chiral centers, purine moieties, and phosphinyl groups, makes it an attractive candidate for further exploration in drug discovery. As our understanding of its pharmacological properties continues to grow, this compound is likely to play an important role in the development of new therapeutic agents for various diseases.